(R)-1-Phenyl-2-propanol
Overview
Description
(R)-1-Phenyl-2-propanol, also known as this compound, is a useful research compound. Its molecular formula is C9H12O and its molecular weight is 136.19 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Asymmetric Transfer Hydrogenation: Chiral metal cluster systems derived from Ru3(CO)12 and chiral diiminodiphosphines have been used for the efficient asymmetric transfer hydrogenation of ketones, producing 1-phenyl-1-propanol with high yield and efficiency (Zhang et al., 2003).
Biosynthesis: The carbonyl reductase EbSDR8 has been optimized for efficient biosynthesis of enantiopure (R)-3-chloro-1-phenyl-1-propanol, highlighting potential applications in green chemistry (Shao et al., 2020).
Enantioselective Catalysis: Sulfur-containing C2-symmetrical bis-β-amino alcohols from (R)-cysteine have been used in enantioselective catalysis to produce 1-phenyl-1-propanol and 1-phenyl-1-ethanol with high enantiomeric excesses (Kossenjans & Martens, 1998).
Spectroscopic Studies: Resonant two-photon ionization has been employed to study chiral molecules and their clusters, enabling enantiodifferentiation and binding energy determinations (Giardini-Guidoni et al., 2000).
Quantum Computational Methods: Electronic, optical, and thermodynamic properties of 1-phenyl-1-propanol have been studied using quantum computational methods, providing insights into its behavior as an intermediate in fluoxetine (Xavier et al., 2015).
Micro-Solvation Studies: The micro-solvation of R-(+)-1-phenyl-1-propanol has been studied, revealing the impact on C-C bond fragmentation barriers in diol-clusters (Piccirillo et al., 2004).
Enantiomeric Discrimination: Studies have demonstrated the potential for spectroscopically differentiating diastereomeric clusters of chiral molecules, utilizing supersonic beams and resonance-enhanced two-photon ionization time-of-flight spectroscopy (Giardini-Guidoni & Piccirillo, 1997).
Chiral Separation: Chitosan membranes have been used for the chiral separation of (R,S)-2-phenyl-1-propanol racemic mixtures, achieving high enantiomeric excess, indicating potential for industrial-scale applications (Xiong et al., 2009).
Yeast Reductase for Drug Synthesis: The yeast reductase YOL151W has shown high enantioselectivity in generating (S)-3-chloro-1-phenyl-1-propanol, promising for the synthesis of antidepressant drugs (Choi et al., 2010).
Lipase-Catalyzed Esterification: Novozym 435 has been identified as an effective lipase for the enantioselective esterification of (R,S)-1-phenyl 1-propanol, achieving high enantiomeric excess (Karadeniz et al., 2010).
Safety and Hazards
Mechanism of Action
Target of Action
The primary target of (2R)-1-phenylpropan-2-ol, also known as ®-1-Phenyl-2-propanol, is the adenosine A1 receptors . These receptors are almost exclusively expressed at nerve terminals .
Mode of Action
(2R)-1-phenylpropan-2-ol interacts with its targets, the adenosine A1 receptors, to reduce glutamate release . This interaction can be blocked by AMPA receptor antagonism . The compound’s effect on glutamate release and presynaptic activity can also be counteracted by antagonism of adenosine A1 receptors .
Biochemical Pathways
The compound affects the glutamatergic neurotransmission pathway . It reduces the release of glutamate, a key neurotransmitter in this pathway . This reduction in glutamate release is associated with decreased synaptic vesicle recycling, as indicated by reduced P-T286-CamKII and P-S9-Synapsin .
Result of Action
The primary result of the compound’s action is a decrease in glutamate release . This could potentially lead to changes in neuronal signaling and function, given the crucial role of glutamate in neurotransmission .
Action Environment
The action, efficacy, and stability of (2R)-1-phenylpropan-2-ol can be influenced by various environmental factors. These may include the physiological conditions within the body, such as pH and temperature, as well as external factors like diet and lifestyle . .
Properties
IUPAC Name |
(2R)-1-phenylpropan-2-ol | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12O/c1-8(10)7-9-5-3-2-4-6-9/h2-6,8,10H,7H2,1H3/t8-/m1/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WYTRYIUQUDTGSX-MRVPVSSYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CC1=CC=CC=C1)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@H](CC1=CC=CC=C1)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90166225 | |
Record name | 1-Phenyl-2-propanol, (-)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90166225 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
136.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1572-95-8 | |
Record name | 1-Phenyl-2-propanol, (-)- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0001572958 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 1-Phenyl-2-propanol, (-)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90166225 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | (2R)-1-Phenylpropan-2-ol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 1-PHENYL-2-PROPANOL, (-)- | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/PLW3H4E008 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
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Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: What is the significance of producing enantiomerically pure (R)-1-Phenyl-2-propanol?
A1: Many pharmaceuticals and bioactive compounds exhibit chirality, meaning they exist in two non-superimposable mirror image forms (enantiomers). Often, only one enantiomer possesses the desired biological activity, while the other might be inactive or even cause adverse effects. Therefore, developing methods for the synthesis of enantiomerically pure compounds is crucial in pharmaceutical research and production. [, ]
Q2: How do the provided research papers contribute to obtaining this compound?
A2: Both papers describe methods for the enantioselective synthesis of 1-Phenyl-2-propanol enantiomers.
- The first paper [] utilizes bakers' yeast to reduce phenylacetone, yielding (S)-1-Phenyl-2-propanol. It further details a method for chiral inversion to obtain the (R)-enantiomer.
- The second paper [] presents the enantiomeric resolution of 1-Phenyl-2-propanol using the bacterium Pseudomonas cepacia. This bacterium preferentially hydrolyzes the ester of (S)-1-Phenyl-2-propanol, allowing for the isolation of the desired (R)-enantiomer.
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